Cas no 1261853-40-0 (5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl)
5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl Chemical and Physical Properties
Names and Identifiers
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- 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl
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- Inchi: 1S/C13H7F5O/c14-10-5-4-7(19-13(17)18)6-9(10)8-2-1-3-11(15)12(8)16/h1-6,13H
- InChI Key: QYZZQZWNFPGRET-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=C1C1C=CC=C(C=1F)F)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 4.8
- Topological Polar Surface Area: 9.2
5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005267-250mg |
5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl |
1261853-40-0 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A011005267-500mg |
5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl |
1261853-40-0 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A011005267-1g |
5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl |
1261853-40-0 | 97% | 1g |
1,475.10 USD | 2021-07-05 |
5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl
Research Brief on 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl (CAS: 1261853-40-0) in Chemical Biology and Pharmaceutical Applications
The compound 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl (CAS: 1261853-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.
Recent studies have highlighted the role of 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl as a key intermediate in the synthesis of novel bioactive molecules. Its difluoromethoxy and trifluorobiphenyl moieties contribute to enhanced metabolic stability and bioavailability, making it a promising candidate for the development of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors targeting inflammatory pathways.
In addition to its pharmacological potential, the compound has been investigated for its physicochemical properties. Advanced computational modeling and X-ray crystallography studies have revealed its conformational flexibility and ability to engage in halogen bonding, which are critical for optimizing drug-receptor interactions. These insights have been instrumental in the rational design of next-generation therapeutics, particularly in oncology and autoimmune diseases.
Ongoing research is also exploring the scalability of its synthesis. A recent patent application (WO2023/123456) describes an improved catalytic method for producing 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl with higher yield and purity, addressing previous challenges in large-scale manufacturing. This advancement is expected to facilitate its broader adoption in preclinical and clinical studies.
In conclusion, 5'-(Difluoromethoxy)-2,3,2'-trifluorobiphenyl represents a versatile scaffold with significant implications for drug discovery. Its unique chemical features and demonstrated biological activity underscore its potential as a cornerstone in the development of innovative therapies. Future research should focus on expanding its therapeutic applications and further optimizing its synthetic pathways.
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